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Compound of Interest

Compound Name: 4-Vinylbenzaldehyde

Cat. No.: B157712 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 4-Vinylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safe handling, storage, and

emergency procedures for 4-Vinylbenzaldehyde (CAS No. 1791-26-0), also known as 4-

formylstyrene. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining the integrity of the chemical.

Section 1: Chemical and Physical Properties
4-Vinylbenzaldehyde is a colorless to pale yellow liquid with a characteristic aromatic odor.[1]

It is soluble in organic solvents like ethanol and ether but has limited solubility in water.[2] Its

unique structure, featuring both an aldehyde and a vinyl group, makes it a versatile precursor in

organic synthesis and polymer chemistry but also dictates its specific handling requirements.[1]

Table 1: Physical and Chemical Properties of 4-
Vinylbenzaldehyde
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Property Value Source(s)

Molecular Formula C₉H₈O [3][4][5]

Molecular Weight 132.16 g/mol [3][4][5]

Appearance Colorless to pale yellow liquid [1]

Boiling Point ~203 °C at 760 mmHg [1]

238.6 ± 19.0 °C at 760 mmHg [3]

92-93 °C at 14 Torr [6]

Density 1.0 ± 0.1 g/cm³ [3]

1.036 g/cm³ at 25 °C [6]

Flash Point 118.9 ± 7.7 °C (Closed Cup) [3]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C [3]

Solubility

Soluble in organic solvents

(ethanol, ether); limited in

water.

[2]

Section 2: Hazard Identification and Classification
4-Vinylbenzaldehyde is classified as a hazardous substance. It is harmful if swallowed and

causes irritation to the skin, eyes, and respiratory tract.[5][7] It is also a combustible liquid.[5]

Table 2: GHS Hazard Classification for 4-
Vinylbenzaldehyde
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Flammable Liquids Category 4 H227: Combustible liquid

Source:[5][7][8]

Signal Word: Warning[7][8]

Pictograms:

alt text

Section 3: Safe Handling and Engineering Controls
Proper handling is essential to minimize risk. This involves a combination of engineering

controls and personal protective equipment (PPE).

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

to keep airborne concentrations low.[4][7]

Facilities must be equipped with an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[7]
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Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are

generated, use a NIOSH-approved respirator with an organic vapor cartridge.[9]

Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in the work

area.[7]

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.[7]

Avoid breathing fumes, vapors, or mist.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Open and handle containers with care.[7]
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Workflow for Safe Handling of 4-Vinylbenzaldehyde

Preparation

Handling

Post-Handling

Review SDS

Ensure Fume Hood
is Operational

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work Inside
Fume Hood

Keep Container
Tightly Closed

Dispense Carefully
Away from Ignition Sources

Avoid Generating
Aerosols

Tightly Seal Container

Store Properly
(See Section 4)

Clean Work Area

Dispose of Waste
(Follow Site Procedures)

Remove PPE and
Wash Hands Thoroughly
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Storage Conditions for 4-Vinylbenzaldehyde

Required Conditions
Incompatible Materials

4-Vinylbenzaldehyde
Storage

Cool & Dry Place Long-Term: -20°C
Inert Atmosphere

(Nitrogen)
Tightly Closed

Container
Well-Ventilated Protect from Light Strong Oxidizing Agents Strong Acids Strong Bases Air (Oxygen)

First Aid Decision Tree for 4-Vinylbenzaldehyde Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Give Oxygen/Artificial Respiration if needed

1. Remove Contaminated Clothing
2. Flush with Water for 15+ min

1. Flush with Water for 15+ min
2. Remove Contact Lenses if possible

1. Do NOT Induce Vomiting
2. Rinse Mouth with Water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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